4-((6-bromo-2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[[6-bromo-2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C32H34BrN5O5S/c1-42-18-13-34-30(40)23-9-7-22(8-10-23)20-38-31(41)25-19-24(33)11-12-26(25)35-32(38)44-21-29(39)37-16-14-36(15-17-37)27-5-3-4-6-28(27)43-2/h3-12,19H,13-18,20-21H2,1-2H3,(H,34,40)
• InChI Key: ISDAGDVNYGCKBF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)CN2C(=O)C3=C(C=CC(=C3)Br)N=C2SCC(=O)N4CCN(CC4)C5=CC=CC=C5OC
• Molecular Formula: C32H34BrN5O5S
• Molecular Weight: 680.6 g/mol

Description

4-((6-bromo-2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C32H34BrN5O5S and its molecular weight is 680.62. The purity is usually 95%.
BenchChem offers high-quality 4-((6-bromo-2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((6-bromo-2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

• A study has shown the synthesis of various substituted 6-bromoquinazolinones, which have demonstrated significant pharmacological importance, including anti-inflammatory, analgesic, and anti-bacterial activities (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).

Tocolytic Activity

• Research on a similar compound, 3-benzamido-1-(4-(2-methoxyphenyl) piperazin-1-yl)-propyl-2-isopropylcarboxamide, revealed significant inhibition of oxytocin and acetylcholine-induced contractions of uterine smooth muscle in non-pregnant rats, indicating its potential as a tocolytic agent (Lucky & Omonkhelin, 2009).

Anti-Inflammatory and Analgesic Properties

• Several synthesized compounds, including azetidinonyl and thiazolidinonyl quinazolon-4(3H)-ones, have been evaluated for their anti-inflammatory and analgesic activities, comparing favorably with standard drugs (Kumar, Lal, & Rani, 2014).

COX Inhibition and Analgesic Effects

• Novel compounds derived from visnaginone and khellinone, exhibiting COX-1/COX-2 inhibition, have been synthesized and shown to have significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Fluorescent Ligands for Receptors

• A study synthesized "long-chain" 1-(2-methoxyphenyl)piperazine derivatives with environment-sensitive fluorescent moieties, exhibiting high 5-HT(1A) receptor affinity and good fluorescence properties for potential receptor visualization (Lacivita et al., 2009).

Antimicrobial Activity

• Fluoroquinolone-based 4-thiazolidinones have been synthesized and evaluated for their antibacterial and antifungal activities, establishing their potential as antimicrobial agents (Patel & Patel, 2010).